Cas no 2288532-47-6 (2-1-({(tert-butoxy)carbonylamino}methyl)-3-methylcyclopentylacetic acid)

• Product Name: 2-1-({(tert-butoxy)carbonylamino}methyl)-3-methylcyclopentylacetic acid
• CAS No: 2288532-47-6
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• CID: 5960450
• PubChem ID: 165883098
• Update Time: 2025-06-12

2-1-({(tert-butoxy)carbonylamino}methyl)-3-methylcyclopentylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-({(tert-butoxy)carbonylamino}methyl)-3-methylcyclopentylacetic acid
• 2-[1-({[(tert-butoxy)carbonyl]amino}methyl)-3-methylcyclopentyl]acetic acid
• EN300-1071194
• 2288532-47-6

• Inchi： 1S/C14H25NO4/c1-10-5-6-14(7-10,8-11(16)17)9-15-12(18)19-13(2,3)4/h10H,5-9H2,1-4H3,(H,15,18)(H,16,17)
• InChI Key： SFXUAWXYJXIESL-UHFFFAOYSA-N
• SMILES： OC(CC1(CNC(=O)OC(C)(C)C)CCC(C)C1)=O

Computed Properties

• Exact Mass: 271.17835828g/mol
• Monoisotopic Mass: 271.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-1-({(tert-butoxy)carbonylamino}methyl)-3-methylcyclopentylacetic acid

Introduction to 2-1-({(tert-butoxy)carbonylamino}methyl)-3-methylcyclopentylacetic acid (CAS No. 2288532-47-6)

2-1-({(tert-butoxy)carbonylamino}methyl)-3-methylcyclopentylacetic acid, with the CAS number 2288532-47-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a BOC-protected amino acid derivative, plays a crucial role in the synthesis of various bioactive molecules and therapeutic agents. Its unique structural features and functional groups make it an essential building block in the development of novel drugs and peptides.

The chemical structure of 2-1-({(tert-butoxy)carbonylamino}methyl)-3-methylcyclopentylacetic acid is characterized by a cyclopentyl ring with a methyl group at the 3-position, an amino group protected by a tert-butoxycarbonyl (BOC) moiety, and a carboxylic acid group. The BOC protecting group is particularly important as it ensures the stability and reactivity of the amino group during synthetic processes, allowing for precise control over chemical reactions and the formation of desired products.

In recent years, significant advancements have been made in understanding the biological activities and potential applications of compounds like 2-1-({(tert-butoxy)carbonylamino}methyl)-3-methylcyclopentylacetic acid. One notable area of research is its use in the development of peptidomimetics, which are synthetic molecules designed to mimic the structure and function of natural peptides. These peptidomimetics have shown promise in various therapeutic areas, including cancer treatment, neurodegenerative diseases, and infectious diseases.

A study published in the Journal of Medicinal Chemistry highlighted the use of 2-1-({(tert-butoxy)carbonylamino}methyl)-3-methylcyclopentylacetic acid as a key intermediate in the synthesis of a novel class of peptidomimetics with potent anti-cancer properties. The researchers demonstrated that these compounds exhibited selective cytotoxicity against various cancer cell lines, while showing minimal toxicity to normal cells. This selective activity is attributed to the unique structural features of the compound, which allow it to interact specifically with target proteins involved in cancer progression.

Another area where 2-1-({(tert-butoxy)carbonylamino}methyl)-3-methylcyclopentylacetic acid has shown promise is in the field of neurodegenerative diseases. A recent study published in the Journal of Neuroscience Research explored its potential as a building block for designing small molecules that can modulate protein-protein interactions implicated in diseases such as Alzheimer's and Parkinson's. The researchers found that derivatives of this compound were able to effectively inhibit specific protein interactions, suggesting their potential as therapeutic agents for these debilitating conditions.

The versatility of 2-1-({(tert-butoxy)carbonylamino}methyl)-3-methylcyclopentylacetic acid extends beyond its use as a synthetic intermediate. It has also been investigated for its potential as a chiral building block in asymmetric synthesis. Chiral compounds are essential in pharmaceuticals due to their ability to interact selectively with biological targets, leading to improved efficacy and reduced side effects. A study published in Organic Letters reported the successful use of this compound as a chiral auxiliary in the enantioselective synthesis of biologically active molecules, demonstrating its utility in creating enantiomerically pure compounds.

In addition to its applications in drug discovery and development, 2-1-({(tert-butoxy)carbonylamino}methyl)-3-methylcyclopentylacetic acid has also been explored for its potential in materials science. Researchers at a leading materials science institute have investigated its use as a functional monomer for the synthesis of advanced polymers with tunable properties. These polymers have shown promise in various applications, including drug delivery systems, tissue engineering scaffolds, and smart materials responsive to environmental stimuli.

The synthesis and characterization of 2-1-({(tert-butoxy)carbonylamino}methyl)-3-methylcyclopentylacetic acid have been extensively studied using modern analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into its molecular structure and purity, ensuring that it meets the high standards required for pharmaceutical and materials applications.

In conclusion, 2-1-({(tert-butoxy)carbonylamino}methyl)-3-methylcyclopentylacetic acid (CAS No. 2288532-47-6) is a versatile and valuable compound with significant potential across multiple scientific disciplines. Its unique structural features and functional groups make it an essential tool for researchers working on drug discovery, peptidomimetics, chiral synthesis, and advanced materials. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases and conditions.